Cas no 1227581-02-3 (CID 82497119)

CID 82497119 structure
CID 82497119 structure
Product Name:CID 82497119
CAS No:1227581-02-3
MF:C11H10ClNO3
MW:239.655002117157
CID:4821483
Update Time:2025-11-01

CID 82497119 Chemical and Physical Properties

Names and Identifiers

    • 2-(7-chloro-4-methoxy-1H-indol-3-yl)acetic acid
    • CID 82497119
    • Inchi: 1S/C11H10ClNO3/c1-16-8-3-2-7(12)11-10(8)6(5-13-11)4-9(14)15/h2-3,5,13H,4H2,1H3,(H,14,15)
    • InChI Key: UTNQURSBXHUJGH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=C1NC=C2CC(=O)O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.3

CID 82497119 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A199000547-250mg
2-(7-Chloro-4-methoxy-1H-indol-3-yl)acetic acid
1227581-02-3 98%
250mg
$765.73 2023-09-03
Alichem
A199000547-500mg
2-(7-Chloro-4-methoxy-1H-indol-3-yl)acetic acid
1227581-02-3 98%
500mg
$1072.90 2023-09-03
Alichem
A199000547-1g
2-(7-Chloro-4-methoxy-1H-indol-3-yl)acetic acid
1227581-02-3 98%
1g
$1915.01 2023-09-03

Additional information on CID 82497119

Comprehensive Overview of CID 82497119 (CAS No. 1227581-02-3): Properties, Applications, and Research Insights

In the realm of chemical research and pharmaceutical development, CID 82497119 (CAS No. 1227581-02-3) has emerged as a compound of significant interest. This unique molecule, often searched under keywords like "CID 82497119 structure" or "CAS 1227581-02-3 uses", is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently inquire about its molecular weight, solubility, and synthesis methods, reflecting its growing relevance in scientific circles.

The compound's chemical stability and bioactivity profile make it a promising candidate for various therapeutic areas. Recent studies have explored its potential in addressing oxidative stress-related conditions, a hot topic in anti-aging research and neurodegenerative disease studies. Its structural features, including hydrogen bond acceptors and rotatable bonds, contribute to its unique interactions with biological targets, as evidenced by molecular docking simulations.

From a synthetic chemistry perspective, CID 82497119 presents interesting challenges and opportunities. The optimization of reaction conditions for its production remains an active area of investigation, with researchers exploring green chemistry approaches to improve yield and purity. These developments align with current industry trends toward sustainable synthesis and reduced environmental impact, topics that dominate contemporary chemical literature and conference discussions.

Analytical characterization of CAS 1227581-02-3 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's spectral data and chromatographic behavior are frequently requested by quality control laboratories and regulatory agencies, underscoring its importance in pharmaceutical development pipelines.

In material science applications, CID 82497119 has shown promise as a building block for functional materials. Its ability to form stable crystalline structures has attracted attention from researchers working on organic electronics and molecular sensors. These applications tap into the growing demand for advanced materials in renewable energy and medical diagnostics sectors.

The safety profile of CAS 1227581-02-3 has been systematically evaluated through in vitro toxicity assays and computational ADMET predictions. While comprehensive clinical trial data remains limited at this stage, preliminary results suggest favorable pharmacokinetic properties, making it a viable candidate for further preclinical development.

Patent landscapes reveal increasing intellectual property activity surrounding CID 82497119, particularly in areas of small molecule therapeutics and catalysis. This legal protection trend indicates strong commercial interest and potential for future market applications. Researchers often search for patent status updates and licensing opportunities related to this compound.

Looking ahead, the scientific community anticipates expanded research into structure-activity relationships of CID 82497119 derivatives. The development of analog compounds with enhanced properties represents a logical next step in maximizing the potential of this chemical scaffold. Such efforts align with current pharmaceutical industry priorities of lead optimization and drug repurposing strategies.

For researchers seeking practical information, the handling and storage conditions of CAS 1227581-02-3 follow standard laboratory protocols for organic compounds. Proper material safety data should always be consulted before experimental work, with particular attention to compatibility with common solvents and temperature stability ranges.

The global market for CID 82497119 reflects its growing importance, with suppliers offering varying grades from research quantities to kilogram-scale batches. Pricing trends and supply chain dynamics for this compound are increasingly monitored by procurement specialists in the pharmaceutical and chemical industries.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk